Cas no 1806896-51-4 (6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine)

• Product Name: 6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine
• CAS No: 1806896-51-4
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• CID: 4918199
• Update Time: 2025-08-03

6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine

• Inchi： 1S/C6H6F2N2O2/c7-5(8)2-1-3(9)10-6(12)4(2)11/h1,5,11H,(H3,9,10,12)
• InChI Key： QHLSYBZUFGPHLG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC(=C1)N)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: -0.2
• Topological Polar Surface Area: 75.4

Additional information on 6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine

Introduction to 6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine (CAS No. 1806896-51-4)

6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine (CAS No. 1806896-51-4) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the pyridine family, featuring an amino group at the 6-position and a difluoromethyl substituent at the 4-position, along with hydroxyl groups at the 2 and 3 positions. These structural features contribute to its versatile reactivity and potential applications in drug discovery and medicinal chemistry.

The compound’s molecular structure makes it a valuable intermediate in synthesizing various pharmacologically active molecules. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, enabling chemists to explore multiple synthetic pathways. Furthermore, the difluoromethyl group enhances the compound’s metabolic stability and binding affinity, making it a promising candidate for further development in therapeutic agents.

In recent years, there has been growing interest in 6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine due to its potential role in developing novel treatments for various diseases. Research has highlighted its significance in the synthesis of kinase inhibitors, which are crucial in targeting cancer and inflammatory disorders. The compound’s ability to modulate enzyme activity has been a focal point in preclinical studies, demonstrating its efficacy in inhibiting specific pathways involved in disease progression.

One of the most compelling aspects of 6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine is its role as a building block for more complex molecules. Its structural motifs have been incorporated into several lead compounds that are currently undergoing clinical trials. These studies have shown promising results in terms of pharmacokinetic properties and target specificity, underscoring the compound’s importance in drug development pipelines.

The synthesis of 6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies are commonly utilized in its preparation.

From a computational chemistry perspective, 6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine has been extensively studied to understand its interaction with biological targets. Molecular docking simulations have revealed that this compound can effectively bind to enzymes and receptors involved in critical metabolic pathways. This insight has guided medicinal chemists in designing derivatives with enhanced binding affinity and selectivity.

The pharmacological profile of 6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine has been further explored through in vitro and in vivo studies. These investigations have provided valuable data on its mechanism of action, toxicity profile, and potential side effects. The compound’s ability to modulate cellular signaling pathways has been particularly noteworthy, suggesting its therapeutic potential in treating conditions such as neurodegenerative diseases and autoimmune disorders.

In conclusion,6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine (CAS No. 1806896-51-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound,6-Amino-4-(difluoromethyl)-2,3-dihydroxypyridine is poised to play an increasingly important role in addressing unmet medical needs.